4-Chloro-2-(3,4,5-trifluorophenyl)butyric acid

• Molecular Formula: C10H8ClF3O2
• Molecular Weight: 252.62 g/mol
• IUPAC Name: 4-chloro-2-(3,4,5-trifluorophenyl)butanoic acid
• InChI: InChI=1S/C10H8ClF3O2/c11-2-1-6(10(15)16)5-3-7(12)9(14)8(13)4-5/h3-4,6H,1-2H2,(H,15,16)
• InChI Key: BQAJDLSSGFWKJW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)C(CCCl)C(=O)O

Description

4-Chloro-2-(3,4,5-trifluorophenyl)butyric acid is a useful research compound. Its molecular formula is C10H8ClF3O2 and its molecular weight is 252.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 2.66 M solution of butyl lithium in hexane (20 mL) was added to a solution of 3,4,5-trifluorophenylacetic acid (5.00 g) in THF (150 mL) in a nitrogen atmosphere at −78° C., and the reaction solution was stirred at −78° C. for 20 minutes. The reaction solution was further stirred at 0° C. for one hour. Then, 1-bromo-2-chloroethane (2.2 mL) was added at 0° C., and the reaction solution was stirred at room temperature for 14 hours. Ethyl acetate and 1 N hydrochloric acid were added to the reaction solution, and the organic layer was separated. The resulting organic layer was washed with a saturated sodium chloride solution. The resulting organic layer was dried over magnesium sulfate and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (elution solvent: heptane-ethyl acetate system) to obtain 4.54 g of the title compound. The property values of the compound are as follows.

Synthesis routes and methods II

Procedure details